N-Сarbamimidoyl-4-nitrobenzenesulfonamide

• IUPAC Name: 2-(4-nitrophenyl)sulfonylguanidine
• InChI: InChI=1S/C7H8N4O4S/c8-7(9)10-16(14,15)6-3-1-5(2-4-6)11(12)13/h1-4H,(H4,8,9,10)
• InChI Key: IIDLMAINNMJNSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])S(=O)(=O)N=C(N)N
• Molecular Formula: C7H8N4O4S
• DSSTOX Substance ID: DTXSID20962398
• Molecular Weight: 244.23 g/mol
• CAS RN: 42249-51-4

Description

N-Carbamimidoyl-4-nitrobenzenesulfonamide, commonly known as Sulfanilamide, is a sulfonamide antibiotic that has been widely used in scientific research. It was first synthesized in 1935 and has since been used for its antibacterial, antifungal, and antiprotozoal properties.

Mechanism of Action

Sulfanilamide works by inhibiting the synthesis of folic acid in bacteria. Folic acid is essential for the growth and reproduction of bacteria. Sulfanilamide binds to the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid. This prevents the production of folic acid and ultimately leads to the death of the bacteria.
Biochemical and Physiological Effects:
Sulfanilamide has been shown to have both biochemical and physiological effects. Biochemically, it inhibits the synthesis of folic acid, leading to the death of bacteria. Physiologically, it has been shown to have anti-inflammatory effects and has been used to treat conditions such as rheumatoid arthritis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One advantage of using sulfanilamide in lab experiments is its broad-spectrum antibacterial activity. It is effective against a wide range of bacteria, making it a useful tool for studying bacterial growth and development. However, sulfanilamide has some limitations. It can cause allergic reactions in some individuals, and it is not effective against all types of bacteria. In addition, bacteria can develop resistance to sulfanilamide over time, making it less effective in the long term.

Future Directions

There are several future directions for the use of sulfanilamide in scientific research. One direction is the development of new antibiotics based on the structure of sulfanilamide. Another direction is the investigation of the effects of sulfanilamide on the microbiome. The microbiome is a collection of microorganisms that live in and on our bodies, and it plays an important role in our health. Finally, sulfanilamide could be used to study the role of bacteria in disease and to develop new treatments for bacterial infections.
Conclusion:
In conclusion, N-Carbamimidoyl-4-nitrobenzenesulfonamide, or Sulfanilamide, is a sulfonamide antibiotic that has been widely used in scientific research. It has antibacterial, antifungal, and antiprotozoal properties and has been used to study the mechanism of action of antibiotics, to investigate the effects of antibiotics on bacterial growth, and to develop new antibiotics. Sulfanilamide inhibits the synthesis of folic acid in bacteria, leading to the death of the bacteria. It has both biochemical and physiological effects and has been used to treat conditions such as rheumatoid arthritis and inflammatory bowel disease. While sulfanilamide has some limitations, it remains a useful tool for studying bacterial growth and development, and there are several future directions for its use in scientific research.

Synthesis Methods

Sulfanilamide is synthesized by the reaction of p-nitrobenzenesulfonyl chloride and urea. The reaction takes place in the presence of sodium hydroxide and produces N-Carbamimidoyl-4-nitrobenzenesulfonamide as a white crystalline solid. The purity of the compound can be improved by recrystallization from ethanol.

Scientific Research Applications

Sulfanilamide has been extensively used in scientific research due to its antibacterial properties. It has been used to study the mechanism of action of antibiotics and to develop new antibiotics. Sulfanilamide has also been used to study the effects of antibiotics on bacterial growth and to investigate the role of bacteria in disease.